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Abstract

This document provides a comprehensive overview of the application of 4-tert-Butylbenzoic
acid (PTBBA) in sunscreen formulations. While not a primary ultraviolet (UV) filter itself,
PTBBA is a critical raw material in the synthesis of Avobenzone (Butyl
Methoxydibenzoylmethane), a widely used and highly effective UVA absorber. These
application notes detail the role of PTBBA, the synthesis of Avobenzone, and standard
protocols for evaluating the efficacy and stability of sunscreen formulations containing this key
ingredient. Quantitative data from various studies are summarized to provide a comparative
analysis of formulation performance.

Introduction: The Role of 4-tert-Butylbenzoic Acid in
Sun Care

4-tert-Butylbenzoic acid (PTBBA) is an aromatic carboxylic acid that serves as a crucial
intermediate in the chemical manufacturing sector. In the context of sun care, its primary
significance lies in its role as a precursor for the synthesis of Avobenzone, one of the few
globally approved UVA filters.[1][2] Avobenzone provides exceptional protection against long-
wave UVA rays (320-400 nm), which are responsible for premature skin aging and contribute to
the risk of skin cancer.[3] The molecular structure of PTBBA, patrticularly the tert-butyl group, is
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instrumental in defining the final properties of the Avobenzone molecule, including its
absorption spectrum and photostability.[4]

Beyond its role in synthesis, PTBBA is also recognized for its properties as a stabilizer in alkyd
resins and possesses antioxidant characteristics, which can be beneficial in cosmetic
formulations to protect other ingredients from degradation.[5]

Synthesis of Avobenzone from 4-tert-Butylbenzoic
Acid

The synthesis of Avobenzone from PTBBA is a two-step process that involves the esterification
of PTBBA followed by a Claisen condensation reaction.

Step 1: Esterification of 4-tert-Butylbenzoic Acid

The first step is the conversion of 4-tert-Butylbenzoic acid to its methyl ester, 4-tert-
butylbenzoic acid methyl ester. This is typically achieved through an acid-catalyzed
esterification reaction with methanol.

Step 2: Claisen Condensation

The resulting 4-tert-butylbenzoic acid methyl ester is then reacted with 4-
methoxyacetophenone in the presence of a strong base, such as sodium amide or sodium
methoxide, via a Claisen condensation to yield Avobenzone.[6]

Below is a detailed laboratory-scale protocol for the synthesis of Avobenzone.

Experimental Protocol: Synthesis of Avobenzone

Objective: To synthesize 4-tert-butyl-4'-methoxydibenzoylmethane (Avobenzone) from 4-tert-
butylbenzoic acid.

Materials:
¢ 4-tert-Butylbenzoic acid (PTBBA)

o Methanol
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 p-Toluene sulfonic acid (PTSA) or other suitable acid catalyst
e 4-methoxyacetophenone

e Sodium amide or Sodium methoxide

e Toluene

e Hydrochloric acid (15%)

» Activated carbon

e Ice

Equipment:

Three-neck round bottom flask

o Stirrer

e Condenser

« Distillation apparatus

e Heating mantle

e pH meter or pH paper

« Filtration apparatus

» Rotary evaporator

Procedure:

Part A: Synthesis of 4-tert-Butylbenzoic Acid Methyl Ester

» To a three-neck round bottom flask equipped with a stirrer and a condenser, add 4-tert-
butylbenzoic acid (0.02 mol), methanol (0.312 mol), and p-toluene sulfonic acid (0.0003
mol).[7]
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» Heat the mixture to reflux temperature with gentle stirring and maintain for 10 hours.[7]

» After the reaction is complete, replace the condenser with a distillation apparatus and distill
off the excess methanol. Ensure the temperature does not exceed 95°C.[7]

e Cool the reaction mixture and pour it onto ice.

e The crude 4-tert-butylbenzoic acid methyl ester can be purified by column chromatography
if necessary.

Part B: Synthesis of Avobenzone

» Evenly mix 4-methoxyacetophenone with a suitable solvent (e.g., toluene) and heat to 40-
100°C.

 In a separate flask, evenly mix the 4-tert-butylbenzoic acid methyl ester with the same
solvent. Add sodium methoxide (60-100 wt% of the 4-methoxyacetophenone) and heat to
40-100°C.[2]

o Slowly add the 4-methoxyacetophenone solution to the 4-tert-butylbenzoic acid methyl
ester solution. The mass ratio of 4-methoxyacetophenone to 4-tert-butylbenzoic acid
methyl ester should be between 0.6 and 2.0.[2]

 After the addition is complete, continue the reaction with insulation for 8 hours.[2]
 After the reaction, cool the mixture to obtain the crude product.

o Adjust the pH of the crude product to < 5 with 15% hydrochloric acid.[2]

e Wash the product with water and separate the layers.

* Remove the solvent from the washed material.

 Dissolve the residue in methanol and decolorize with activated carbon.

» Recrystallize the product from methanol to obtain pure 4-tert-butyl-4'-
methoxydibenzoylmethane (Avobenzone).
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Figure 1: Synthesis pathway of Avobenzone from 4-tert-Butylbenzoic Acid.

Performance Evaluation of Sunscreen Formulations

The performance of a sunscreen formulation is determined by its Sun Protection Factor (SPF),

UVA protection, photostability, and water resistance.

Sun Protection Factor (SPF) and UVA Protection

The SPF primarily indicates the level of protection against UVB radiation. The UVA Protection

Factor (UVA-PF) quantifies protection against UVA radiation. A broad-spectrum sunscreen

should provide adequate protection against both.

Table 1: SPF and UVA-PF of Sunscreen Formulations Containing Avobenzone

Formulation Avobenzon  Other UV SPF (in UVA-PF (in
. . . Reference
ID e (%) Filters vivo) vivo)
F1 3 High [5]
F2 3 5% ZnO High High [5]
F3 3 5% TiO2 High Moderate [5]
Octocrylene,
F4 3 [1]
EHMC
F5 4 3% Quercetin ~ 33.9 [8]
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Note: "-" indicates data not provided in the cited source.

Photostability of Avobenzone

Avobenzone is known to be photounstable, meaning it can degrade upon exposure to UV
radiation, reducing its efficacy.[9] Its photostability can be significantly improved by formulating
it with other UV filters, such as Octocrylene, or by using encapsulation technologies.[4][9]

Table 2: Photostability of Avobenzone in Different Formulations

Formulation Avobenzon o Irradiation Photostabili
Stabilizer(s) Reference
ID e (%) (MEDs) ty (%)
Al 4 None 25 23 [4]
3.6%
A2 4 25 90 [4]
Octocrylene
3.6%

Octocrylene +
4%

A3 4 25 100 [4]
Methylbenzyli
dene
Camphor
Octocrylene, Prolonged
A4 - >90 [°]

Tinosorb® S uv

Encapsulatio
up to 80%
A5 - n (Parsol® - ) [9]
) improvement
Shield)

MEDs: Minimal Erythemal Doses

Water Resistance

Water resistance is a crucial attribute for sunscreens intended for use during swimming or
sweating. It is evaluated by measuring the retention of SPF after water immersion.

Table 3: Water Resistance of Sunscreen Formulations
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Formulation Key Immersion SPF Retention
. . . Reference
Type Ingredients Time (min) (%)
3% Lamellar gel
_ +1%
O/W Emulsion 80 55.8 [10]
PVP/hexadecene
copolymer
. 85.4
Commercial )
Waterproof claim - (absorbance [10]
Spray 1 )
retention)
_ 99.5
Commercial Very water-
) ] - (absorbance [10]
Spray 2 resistant claim ]
retention)
W/O Emulsion Various UV filters - < 5% rinse-off
) up to 20% rinse-
O/W Emulsion Avobenzone -

off

Experimental Protocols for Sunscreen Evaluation

Protocol 1: In Vitro Sun Protection Factor (SPF)
Determination

Objective: To determine the SPF of a sunscreen formulation in vitro.

Principle: A thin film of the sunscreen product is applied to a substrate, and the transmission of

UV radiation through the film is measured using a spectrophotometer. The SPF is calculated

from the transmission data.

Materials and Equipment:

o UV-Vis Spectrophotometer with an integrating sphere

e Polymethylmethacrylate (PMMA) plates (roughened surface)

» Positive displacement pipette
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e Glycerin (for calibration)

» Reference sunscreen with a known SPF

Procedure:

o Substrate Preparation: Ensure PMMA plates are clean and dry.

o Sample Application: Apply the sunscreen product to the roughened side of the PMMA plate
at a concentration of 0.75 mg/cmz. Distribute the product evenly as small droplets over the
entire surface.

o Spreading: Carefully spread the product over the plate using a gloved finger or a specific
spreading tool to achieve a uniform film.

o Drying/Setting: Allow the film to dry and form a stable layer for at least 15 minutes in the
dark.

¢ Measurement:

o Place a blank (untreated) PMMA plate in the spectrophotometer to measure the baseline
transmission.

o Place the sunscreen-treated plate in the spectrophotometer and measure the UV
transmission at 1 nm intervals from 290 to 400 nm.

e Calculation: The SPF is calculated using the following formula, which incorporates the
erythemal action spectrum (E(A)) and the solar spectral irradiance (I(A)):

SPF = [ E\)I\)AA / [ EA)IA)TO)AA

Where T(A) is the spectral transmittance of the sunscreen film.
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Figure 2: Workflow for in vitro SPF determination.
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Protocol 2: Photostability Assessment of Avobenzone

Objective: To evaluate the photostability of Avobenzone in a sunscreen formulation upon

exposure to UV radiation.

Principle: The absorbance spectrum of a thin film of the sunscreen product is measured before

and after exposure to a controlled dose of UV radiation from a solar simulator. The percentage

of Avobenzone remaining is calculated from the change in absorbance at its characteristic peak
(around 358 nm).

Materials and Equipment:

UV-Vis Spectrophotometer

Solar simulator with a controlled UV output

Quartz or PMMA plates

Positive displacement pipette

Procedure:

Sample Preparation: Apply a uniform film of the sunscreen product onto a quartz or PMMA
plate as described in the in vitro SPF protocol.

Initial Measurement: Measure the initial absorbance spectrum of the sunscreen film from 290
to 400 nm. Record the absorbance at the Amax of Avobenzone (Ao).

UV Irradiation: Expose the sunscreen-treated plate to a defined dose of UV radiation from
the solar simulator. The dose can be expressed in Joules/cm?2 or as a factor of Minimal
Erythemal Doses (MEDSs).

Final Measurement: After irradiation, measure the final absorbance spectrum of the
sunscreen film (Ac).

Calculation: The photostability is expressed as the percentage of Avobenzone remaining
after irradiation, calculated as:
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Photostability (%) = (At / Ao) * 100

Protocol 3: In Vitro Water Resistance Evaluation

Objective: To assess the water resistance of a sunscreen formulation in vitro.

Principle: The SPF of a sunscreen film is measured before and after immersion in water for a
specified duration. The percentage of SPF retained indicates the water resistance.

Materials and Equipment:

UV-Vis Spectrophotometer with an integrating sphere

PMMA plates

Water bath maintained at a constant temperature (e.g., 29-32°C) with a stirring mechanism

Positive displacement pipette

Procedure:

Initial SPF Measurement: Prepare a sunscreen-treated PMMA plate and measure the initial
in vitro SPF (SPFpre) as described in Protocol 1.

o Water Immersion: Immerse the plate in the water bath for a specified period (e.g., 40 or 80
minutes for "water-resistant” and "very water-resistant” claims, respectively). The water
should be gently agitated.

e Drying: After immersion, carefully remove the plate and allow it to air dry completely in a
horizontal position without blotting.

e Final SPF Measurement: Measure the in vitro SPF of the dried plate (SPFpost).
o Calculation: The water resistance is expressed as the percentage of SPF retained:

SPF Retention (%) = (SPFpost / SPFpre) * 100
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Figure 3: Workflow for in vitro water resistance evaluation.

Conclusion
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4-tert-Butylbenzoic acid is an indispensable raw material for the synthesis of the UVA filter
Avobenzone, a cornerstone of modern broad-spectrum sunscreen formulations. Understanding
the synthesis of Avobenzone and the methodologies for evaluating the performance of the final
sunscreen product is crucial for researchers and formulators in the sun care industry. The
protocols and data presented in this document provide a framework for the development and
assessment of effective and stable sunscreen formulations that offer comprehensive protection
against the harmful effects of solar radiation. The photostability and water resistance of
Avobenzone-containing sunscreens are highly dependent on the overall formulation,
highlighting the importance of careful ingredient selection and rigorous testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sunscreen-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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